Cas no 1030430-14-8 ((2-Furylmethyl)(1H-indol-6-ylmethyl)amine)

• Product Name: (2-Furylmethyl)(1H-indol-6-ylmethyl)amine
• CAS No: 1030430-14-8
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD13248782
• CID: 4668169
• Update Time: 2024-01-15

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-furylmethyl)(1H-indol-6-ylmethyl)amine
• 1-(2-furyl)-N-(1H-indol-6-ylmethyl)methanamine
• N-(2-Furanylmethyl)-1H-indole-6-methanamine (ACI)
• (2-Furylmethyl)(1H-indol-6-ylmethyl)amine

• MDL： MFCD13248782
• Inchi： 1S/C14H14N2O/c1-2-13(17-7-1)10-15-9-11-3-4-12-5-6-16-14(12)8-11/h1-8,15-16H,9-10H2
• InChI Key： TWKWVRFDGGTNNP-UHFFFAOYSA-N
• SMILES： O1C(CNCC2C=C3C(C=CN3)=CC=2)=CC=C1

Computed Properties

• Exact Mass: 226.110613g/mol
• Monoisotopic Mass: 226.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.27g/mol
• XLogP3: 2
• Topological Polar Surface Area: 41Ų

(2-Furylmethyl)(1H-indol-6-ylmethyl)amine Security Information

• HazardClass：IRRITANT